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Compound of Interest

Compound Name: POTASSIUM METAVANADATE

Cat. No.: B1143514

Introduction

The Mandelin reagent is a colorimetric solution utilized in presumptive chemical testing for the
rapid identification of various alkaloids, psychoactive substances, and other organic
compounds.[1][2] It operates through a distinctive color change that occurs upon reaction with
the target analyte.[2][3] The reagent is composed of a vanadate salt dissolved in concentrated
sulfuric acid. While the user has specified potassium metavanadate, standard and widely
documented formulations for the Mandelin reagent consistently cite the use of ammonium
metavanadate (or ammonium vanadate).[1][4][5][6][7] This protocol will, therefore, detail the
established method for preparing Mandelin reagent using ammonium metavanadate, as this is
the scientifically validated and commonly practiced procedure.

The active component in the Mandelin reagent is the vanadium metal, a transition metal that
readily forms colored complexes.[8] The reaction mechanism involves the oxidation of the
analyte by the vanadate ion in the acidic medium of the concentrated sulfuric acid, leading to
the formation of transition metal complexes that exhibit specific colors depending on the
substance being tested.[2]

Application

The primary application of the Mandelin reagent is as a simple, rapid spot-test for the
presumptive identification of various substances, particularly in forensic analysis and harm
reduction services.[1][2] It is frequently used to screen for the presence of compounds such as
ketamine, PMA, amphetamines, and opiates.[1][7][9] It is important to note that the Mandelin
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test is a presumptive test, meaning it provides an indication of the presence of a substance but
is not confirmatory.[2] For definitive identification, further analysis using instrumental methods
like gas chromatography-mass spectrometry (GC-MS) is required.[2]

Quantitative Data: Colorimetric Reactions

The following table summarizes the observed color changes when various substances are
tested with the Mandelin reagent. The final color is typically observed within a few minutes of
the reaction.
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Substance

Final Color

2C-T-7

Wine dark to Black

Acetaminophen

Moderate olive

d-Amphetamine

Moderate bluish green

Benzphetamine

Brilliant yellow green

Chlorpromazine

Dark olive

Cocaine

Deep orange yellow

Codeine

Dark olive

Diacetylmorphine (Heroin)

Moderate reddish brown

Dimethoxymethamphetamine

Dark olive brown

Doxepin Very reddish brown
Dristan Greyish olive
Excedrin Dark olive

Ketamine Deep reddish orange
Mace Moderate olive green
MDA Bluish black

MDMA Bluish black
Mescaline Dark yellowish brown
Methadone Dark greyish blue

d-Methamphetamine

Dark yellowish green

Methaqualone Very orange yellow

Methylphenidate Brilliant orange yellow

Morphine Dark greyish reddish brown

Opium Olive black
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Oxycodone Dark greenish yellow
Paramethoxyamphetamine (PMA) Reddish brown
Paramethoxymethamphetamine (PMMA) Reddish brown
Procaine Deep orange
Propoxyphene Dark reddish brown
Psilocybin Green

Salt (NaCI-HCI) Strong orange

Table derived from search result[1].

Experimental Protocols

1. Preparation of Mandelin Reagent

This protocol is based on the method endorsed by the United States Department of Justice.[1]

[6][°]

Materials:

Ammonium metavanadate (NH4VO3)

e Concentrated sulfuric acid (H2SOa4, 95-98%)

e Glass beaker

e Graduated cylinder

e Stirring rod

e Volumetric flask (100 mL)

o Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

Procedure:
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Ensure all work is conducted in a fume hood due to the corrosive and hazardous nature of
concentrated sulfuric acid.

Carefully measure 100 mL of concentrated (95-98%) sulfuric acid using a graduated cylinder
and transfer it to a clean, dry 100 mL volumetric flask.

Weigh out 0.5 to 1.0 gram of ammonium metavanadate.

Slowly and cautiously add the ammonium metavanadate to the concentrated sulfuric acid in
the volumetric flask. The addition should be done in small increments to control the reaction.

Gently stir the mixture with a stirring rod until the ammonium metavanadate is fully dissolved.
The resulting solution should be clear.

Store the prepared reagent in a clean, dry, and appropriately labeled glass bottle with a
secure cap. The reagent is corrosive and should be stored in a cool, dark place away from
incompatible materials.

2. Use of Mandelin Reagent for Substance Identification

Materials:

Mandelin reagent
Sample to be tested (a very small amount, roughly the size of a pinhead)
White ceramic spot plate or a similar inert, white surface

Micro-spatula or a clean, dry tool for sample handling

Procedure:

Place a small amount of the suspected substance onto the white ceramic spot plate.
Carefully add one to two drops of the Mandelin reagent directly to the substance.

Observe any color change that occurs immediately upon the addition of the reagent and over
the next 1-2 minutes.
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o Compare the observed color change to a reference chart of known reactions (see the table
above) to presumptively identify the substance.

e Record the results, including the initial color, the final color, and the time taken for the color
change to occur.

o Properly dispose of the test materials according to laboratory safety guidelines for hazardous
chemical waste.

Diagrams
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Workflow for Mandelin Reagent Preparation

Preparation Steps

Start: Gather Materials
(Ammonium Metavanadate, Conc. H2S0Oa4, Glassware, PPE)

Measure 100 mL of
Concentrated Sulfuric Acid (95-98%)

'

Weigh 0.5-1.0 g of
Ammonium Metavanadate

'

Slowly Add Ammonium Metavanadate
to Sulfuric Acid in a Fume Hood

'

Stir Until Fully Dissolved

:

Store Reagent in a Labeled
Glass Bottle

End: Mandelin Reagent Prepared

Click to download full resolution via product page

Caption: Workflow for the preparation of Mandelin reagent.
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Experimental Workflow for Substance Testing

Testing Protocol

Start: Place Small Sample
on Spot Plate

Add 1-2 Drops of
Mandelin Reagent

;

Observe Color Change
(Immediate and over 1-2 minutes)

:

Compare Observed Color
to Reference Chart

l

Presumptive Identification
of Substance

Record Results

'

Dispose of Waste Properly

End: Testing Complete

Click to download full resolution via product page

Caption: Workflow for using Mandelin reagent in a spot test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocol for the Preparation and
Use of Mandelin Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143514#protocol-for-preparing-mandelin-reagent-
with-potassium-metavanadate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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